Ethyl 4-chloro-5-cyano-2-methoxybenzoate

• Molecular Formula: C11H10ClNO3
• Molecular Weight: 239.65 g/mol
• IUPAC Name: ethyl 4-chloro-5-cyano-2-methoxybenzoate
• InChI: InChI=1S/C11H10ClNO3/c1-3-16-11(14)8-4-7(6-13)9(12)5-10(8)15-2/h4-5H,3H2,1-2H3
• InChI Key: QFTBGVQIVQMULK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C(=C1)C#N)Cl)OC

Description

Ethyl 4-chloro-5-cyano-2-methoxybenzoate is a useful research compound. Its molecular formula is C11H10ClNO3 and its molecular weight is 239.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.7 g (0.05 mol) of 5-bromo-4-chloro-2-methoxybenzoic acid ethyl ester, 5.4 g (0.06 mol) of copper(I) cyanide and 8 ml of dimethylformamide are heated at 190° for three hours while stirring under a nitrogen atmosphere. After cooling, the reaction mixture is stirred well with 250 ml of methylene chloride and 250 ml of 2N hydrochloric acid. The insoluble portions are filtered off with suction and the layers are separated in a separating funnel. The methylene chloride solution is washed neutral with water and then concentrated by evaporation. 4-Chloro-5-cyano-2-methoxybenzoic acid ethyl ester is obtained as residue which, after recrystallisation from methylene chloride/hexane, melts at 102°-103°.